CARMINE
CARMINE
Brand Name:
Vulcanchem
CAS No.:
1328-60-5
VCID:
VC0074655
InChI:
InChI=1S/C22H20O13.Al/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21;/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34);/q;+3/p-3/t7-,14-,19+,20-,21+;/m1./s1
SMILES:
CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3[O-])[O-])C4C(C(C(C(O4)CO)O)O)O)[O-].[Al+3]
Molecular Formula:
C22H17AlO13
Molecular Weight:
516.347
CARMINE
CAS No.: 1328-60-5
Main Products
VCID: VC0074655
Molecular Formula: C22H17AlO13
Molecular Weight: 516.347
| CAS No. | 1328-60-5 |
|---|---|
| Product Name | CARMINE |
| Molecular Formula | C22H17AlO13 |
| Molecular Weight | 516.347 |
| IUPAC Name | aluminum;6-carboxy-7-hydroxy-5-methyl-9,10-dioxo-3-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-1,2,4-triolate |
| Standard InChI | InChI=1S/C22H20O13.Al/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21;/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34);/q;+3/p-3/t7-,14-,19+,20-,21+;/m1./s1 |
| Standard InChIKey | SHJRELLQRVIXBR-FJASXRKZSA-K |
| SMILES | CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3[O-])[O-])C4C(C(C(C(O4)CO)O)O)O)[O-].[Al+3] |
| PubChem Compound | 91886390 |
| Last Modified | Nov 11 2021 |
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